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Compound of Interest

Compound Name:
6-Chloropyrazine-2-sulfonyl

chloride

Cat. No.: B12329875

Get Quote

Chemical Identity & Physical Profile
Compound: 6-Chloropyrazine-2-sulfonyl chloride CAS Registry Number: 750584-04-4

Synonyms: 6-Chloro-2-pyrazinesulfonyl chloride Molecular Class: Heterocyclic Sulfonyl

Chloride[1]
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Parameter Technical Specification

Molecular Formula C₄H₂Cl₂N₂O₂S

Molecular Weight 213.04 g/mol

Physical State
Solid (Low melting point; often handled as crude

oil/semisolid)

Solubility
Soluble in DCM, THF, EtOAc, Chloroform

(Reacts violently with water/alcohols)

Stability
High Moisture Sensitivity. Prone to rapid

hydrolysis and thermal decomposition.[2]

Storage
-20°C, Inert Atmosphere (Argon/Nitrogen),

Desiccated.

Hazard Identification & Mechanistic Toxicology
Core Hazard Directive: This compound is a dual-threat agent: it acts as a potent electrophile

capable of irreversibly sulfonating proteins and simultaneously generates corrosive hydrogen

chloride (HCl) gas upon contact with ambient moisture.

GHS Classification
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Serious Eye Damage: Category 1.[3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Mechanistic Reactivity Pathway (Hydrolysis Hazard)
The pyrazine ring is electron-deficient, making the sulfonyl chloride moiety highly reactive.

Upon contact with water (even atmospheric humidity), the sulfonyl center undergoes

nucleophilic attack, liberating HCl gas and the corresponding sulfonic acid. This reaction is

exothermic and can pressurize sealed vessels.
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Figure 1: Hydrolysis cascade demonstrating the generation of corrosive byproducts upon

moisture exposure.[1]

Specialized Handling & Storage Protocols
The "Why" Behind the Protocol: Standard laboratory handling is insufficient. The electron-

withdrawing effect of the chloropyrazine ring destabilizes the sulfonyl chloride bond compared

to simple benzenesulfonyl chlorides, increasing the rate of hydrolysis.

Storage Architecture
Primary Containment: Store in a flame-dried vial with a PTFE-lined septum cap.

Secondary Containment: Place the vial inside a desiccator or a secondary jar containing

activated Drierite®.

Temperature: Maintain at -20°C. Room temperature storage leads to autocatalytic

decomposition (HCl generated promotes further degradation).

Reaction Setup (Schlenk Technique)
All weighing and transfer operations must occur under an inert atmosphere.

Glassware Preparation: Flame-dry all flasks and condensers under vacuum; backfill with

Argon.

Solvent Selection: Use only anhydrous solvents (THF, DCM) dried over molecular sieves (3Å

or 4Å).
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Base Scavenger: Always include a non-nucleophilic base (e.g., DIPEA, Et₃N) or an inorganic

base (K₂CO₃) before adding the sulfonyl chloride to scavenge the HCl byproduct

immediately.

Synthesis & Application Workflow
Context: This reagent is a critical building block for sulfonamide-based drugs, including Nav1.8

inhibitors (pain management) and NLRP3 inhibitors (inflammatory diseases).

Standard Sulfonamide Coupling Protocol
Objective: Selective N-sulfonylation of an amine while suppressing hydrolysis.

Critical Control Point: Temperature control is vital. The reaction is exothermic; uncontrolled

heat can degrade the heterocyclic ring.

Step-by-Step Methodology:

Charge: Dissolve the amine (1.0 equiv) and base (1.2–2.0 equiv) in anhydrous DCM or THF

at 0°C.

Addition: Dissolve 6-Chloropyrazine-2-sulfonyl chloride (1.0–1.1 equiv) in a minimal

amount of anhydrous solvent. Add this solution dropwise to the amine mixture over 15–30

minutes.

Monitoring: Allow to warm to Room Temperature (RT) only after addition is complete. Monitor

via TLC/LC-MS for the disappearance of the amine.

Quench: Quench with saturated aqueous NH₄Cl or NaHCO₃ (caution: CO₂ evolution).
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Figure 2: Optimized workflow for sulfonamide synthesis ensuring moisture exclusion and

thermal control.[1]

Emergency Response & Waste Disposal
Spill Response

Do NOT use water: Direct water application will generate a cloud of HCl gas.

Containment: Cover the spill with a dry mixture of sodium carbonate (Na₂CO₃) or calcium

oxide (CaO) and clay cat litter (absorbent).
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Neutralization: Once absorbed, carefully transfer to a fume hood and slowly treat with dilute

alkaline water to quench.

Disposal Logic
Hydrolysis Required: Never dispose of active sulfonyl chloride in solvent waste drums. It may

react with other waste streams (e.g., alcohols/amines) causing pressurization or explosion.

Protocol: Dissolve the waste material in DCM. Slowly add to a stirred solution of 10% NaOH

or NaHCO₃. Stir for 2 hours to ensure complete conversion to the sodium sulfonate salt

(non-reactive) before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety & Handling Guide: 6-Chloropyrazine-2-
sulfonyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12329875/docs#technical-safety-handling-guide-6-
chloropyrazine-2-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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